![molecular formula C24H23NO3 B3926006 3,3-bis(4-hydroxy-3-methylphenyl)-5,7-dimethyl-1,3-dihydro-2H-indol-2-one](/img/structure/B3926006.png)
3,3-bis(4-hydroxy-3-methylphenyl)-5,7-dimethyl-1,3-dihydro-2H-indol-2-one
Overview
Description
3,3-bis(4-hydroxy-3-methylphenyl)-5,7-dimethyl-1,3-dihydro-2H-indol-2-one, also known as BHMI, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. BHMI is a member of the indoline family and has been studied extensively for its unique properties, including its mechanism of action and its biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 3,3-bis(4-hydroxy-3-methylphenyl)-5,7-dimethyl-1,3-dihydro-2H-indol-2-one is not fully understood, but it is thought to involve the inhibition of various enzymes and signaling pathways involved in inflammation and oxidative stress. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators, and to increase the activity of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects, including anti-inflammatory, antioxidant, and insecticidal properties. This compound has been shown to inhibit the production of inflammatory mediators, such as prostaglandins and cytokines, and to increase the activity of antioxidant enzymes, such as SOD and catalase. This compound has also been shown to have insecticidal properties, making it a potential candidate for the development of new pesticides.
Advantages and Limitations for Lab Experiments
One of the advantages of 3,3-bis(4-hydroxy-3-methylphenyl)-5,7-dimethyl-1,3-dihydro-2H-indol-2-one is its unique properties, including its anti-inflammatory and antioxidant properties, which make it a potential candidate for the treatment of various diseases. Another advantage is its insecticidal properties, which make it a potential candidate for the development of new pesticides. However, one of the limitations of this compound is its relatively low solubility in water, which can make it difficult to work with in laboratory experiments.
Future Directions
There are a number of future directions that could be pursued in the study of 3,3-bis(4-hydroxy-3-methylphenyl)-5,7-dimethyl-1,3-dihydro-2H-indol-2-one. One direction is the development of new methods for synthesizing this compound, which could improve its solubility and make it easier to work with in laboratory experiments. Another direction is the study of this compound's potential applications in materials science, including the development of new materials with unique optical properties. Additionally, the study of this compound's potential applications in agriculture, including the development of new pesticides, could be an area of future research. Finally, the study of this compound's mechanism of action could lead to the development of new drugs for the treatment of various diseases.
Scientific Research Applications
3,3-bis(4-hydroxy-3-methylphenyl)-5,7-dimethyl-1,3-dihydro-2H-indol-2-one has been studied extensively for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, this compound has been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various diseases, including cancer, diabetes, and cardiovascular disease. In agriculture, this compound has been shown to have insecticidal properties, making it a potential candidate for the development of new pesticides. In materials science, this compound has been shown to have unique optical properties, making it a potential candidate for the development of new materials for use in various applications.
properties
IUPAC Name |
3,3-bis(4-hydroxy-3-methylphenyl)-5,7-dimethyl-1H-indol-2-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H23NO3/c1-13-9-16(4)22-19(10-13)24(23(28)25-22,17-5-7-20(26)14(2)11-17)18-6-8-21(27)15(3)12-18/h5-12,26-27H,1-4H3,(H,25,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CDSCMAVZIOOPFM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C2C(=C1)C(C(=O)N2)(C3=CC(=C(C=C3)O)C)C4=CC(=C(C=C4)O)C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H23NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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